Cas no 1597326-74-3 (4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 1597326-74-3
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• MDL: MFCD32118898
• CID: 5564241
• PubChem ID: 114421139
• Update Time: 2025-06-14

4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1597326-74-3
• EN300-3052671
• 4-methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

• MDL： MFCD32118898
• Inchi： 1S/C9H12F3NO3/c1-5-2-3-13(6(4-5)7(14)15)8(16)9(10,11)12/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： KHXZEAYUTSQODM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C)CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Recent Advances in the Application of 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS: 1597326-74-3) in Chemical Biology and Pharmaceutical Research

4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS: 1597326-74-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of protease inhibitors and chiral building blocks for pharmaceutical applications. Recent studies highlight its utility in the design of targeted therapies, owing to its unique structural features that enable selective interactions with biological targets. This compound's trifluoroacetyl group and piperidine core contribute to its enhanced stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of irreversible covalent inhibitors for serine proteases, a class of enzymes implicated in inflammatory and oncogenic pathways. Researchers utilized 1597326-74-3 as a precursor to develop inhibitors with nanomolar potency, showcasing its versatility in drug discovery. The study emphasized the compound's ability to form stable interactions with catalytic residues, thereby enhancing inhibitor specificity and reducing off-target effects.

Further investigations into the pharmacokinetic properties of derivatives synthesized from 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid revealed improved metabolic stability compared to analogous non-fluorinated compounds. This finding, reported in Bioorganic & Medicinal Chemistry Letters, underscores the importance of the trifluoroacetyl moiety in mitigating rapid hepatic clearance, a common challenge in drug development. The study also noted the compound's compatibility with late-stage functionalization strategies, enabling the rapid diversification of lead compounds.

In the realm of chemical biology, 1597326-74-3 has been employed as a versatile probe for studying enzyme mechanisms. A recent ACS Chemical Biology publication detailed its use in activity-based protein profiling (ABPP), where it served as a warhead to label active sites of cysteine proteases. This application highlights the compound's dual utility as both a synthetic intermediate and a tool for target identification and validation in complex biological systems.

Ongoing research efforts are exploring the potential of 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid in the development of CNS-targeted therapeutics. Preliminary data presented at the 2024 International Symposium on Medicinal Chemistry suggest that structural modifications of this scaffold can enhance blood-brain barrier permeability while maintaining target engagement. These findings open new avenues for treating neurological disorders with small molecule interventions.

From an industrial perspective, several pharmaceutical companies have included 1597326-74-3 in their proprietary compound libraries for high-throughput screening campaigns. Its commercial availability and well-characterized reactivity profile make it an attractive starting point for lead optimization programs. Recent patent filings indicate growing interest in this chemical space, with applications ranging from antiviral agents to modulators of protein-protein interactions.

As the field of targeted covalent inhibitors continues to expand, 4-Methyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid is poised to play an increasingly important role in rational drug design. Future research directions may focus on expanding its applications to additional enzyme classes and exploring its potential in prodrug strategies. The compound's unique combination of synthetic accessibility and biological relevance ensures its continued prominence in pharmaceutical research.